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Compound of Interest

Compound Name: 3-Methoxypiperidine

Cat. No.: B1351509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and material safety data

for 3-Methoxypiperidine and its hydrochloride salt. The information is intended to support

laboratory and research and development activities by providing clear, actionable guidance to

ensure the safe use of this compound.

Chemical and Physical Properties
3-Methoxypiperidine is available as a free base (a liquid) and as a hydrochloride salt (a

powder). Their distinct physical properties are summarized below.
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Property
3-Methoxypiperidine (Free
Base)

3-Methoxypiperidine
Hydrochloride

CAS Number 4045-29-8[1] 688809-94-1

Molecular Formula C₆H₁₃NO[1] C₆H₁₃NO · HCl

Molecular Weight 115.17 g/mol [1] 151.63 g/mol

Appearance Colorless liquid[2] Powder

Boiling Point 149.9 °C at 760 mmHg[2] Not available

Melting Point Not available 108-112 °C

Flash Point 49.7 °C[2] Not applicable

Density 0.93 g/cm³[2] Not available

Hazard Identification and GHS Classification
Both the free base and the hydrochloride salt of 3-Methoxypiperidine are classified as

hazardous substances. The GHS classifications are summarized below. It is important to note

that the available information for the hydrochloride salt is less complete.

3-Methoxypiperidine (Free Base)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[1]

3-Methoxypiperidine Hydrochloride

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
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Pictograms and Signal Word:

3-Methoxypiperidine (Free Base):

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

3-Methoxypiperidine Hydrochloride:

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk. The following guidelines

are based on available safety data sheets and general best practices for handling piperidine

derivatives.

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory when handling 3-Methoxypiperidine.
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PPE Category Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US). A face shield should be worn where there

is a risk of splashing.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile or

neoprene). Wear a flame-retardant lab coat and

appropriate protective clothing to prevent skin

exposure.[3]

Respiratory Protection

Handle in a well-ventilated area, preferably

within a chemical fume hood.[4] If exposure

limits are exceeded or irritation is experienced,

use a full-face respirator with an appropriate

cartridge.[5]

A logical workflow for PPE selection and use is illustrated below.
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Preparation

PPE Selection

Use and Maintenance

Assess Task and Potential for Exposure

Consult Safety Data Sheet (SDS)

Select Chemical-Resistant Gloves Select Goggles/Face Shield Select Lab Coat/Apron Select Respirator (if needed)

Don PPE Correctly

Perform Task in Designated Area

Doff PPE Correctly

Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

Handling Procedures
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Always handle in a well-ventilated area or a chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[3]

Avoid inhalation of vapor or mist.

Use non-sparking tools and take precautionary measures against static discharge, especially

for the free base which is a combustible liquid.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents and acids.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[6]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[6]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[6]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[6]

The following diagram illustrates the general first-aid response workflow.
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Caption: First-Aid Response Workflow.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: No specific data is available for 3-Methoxypiperidine, but like other

amines, combustion may produce toxic nitrogen oxides.
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Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation (for the

hydrochloride salt) and avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, silica gel) and dispose of

as hazardous waste.

Toxicological Information
Detailed toxicological data for 3-Methoxypiperidine is limited. The primary known hazards are

from oral toxicity and respiratory irritation.

Toxicity Metric Value Species

LD50 (Oral) < 2000 mg/kg bw[3] Rat (male/female)

LD50 (Dermal) ca. 2000 mg/kg bw[3] Rat (male/female)

LC50 (Inhalation) No data available

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Irritation: May cause serious eye irritation.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

3-Methoxypiperidine are not readily available in public safety documents. Researchers should

develop their own standard operating procedures (SOPs) based on the safety information

provided in this guide and in consultation with their institution's environmental health and safety

department. Any protocol should incorporate the handling, PPE, and emergency procedures

outlined above.

Disposal Considerations
Dispose of 3-Methoxypiperidine and its containers in accordance with local, regional, and

national regulations. This may involve disposal through a licensed chemical waste disposal

company.

Disclaimer: This document is intended as a guide and is not exhaustive. Always consult the

most up-to-date Safety Data Sheet (SDS) from your supplier before handling this chemical and

adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1351509#3-methoxypiperidine-safety-handling-and-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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